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Compound of Interest

Compound Name: Atorvastatin-d5 Sodium Salt

CAS No.: 222412-87-5

Cat. No.: B016509 Get Quote

Technical Guide for LC-MS/MS Method Development
Executive Summary
Atorvastatin-d5 Sodium Salt is the stable isotope-labeled (SIL) internal standard of choice for

the precise quantification of Atorvastatin in biological matrices.[1] Unlike the calcium salt form

of the drug substance (Atorvastatin Calcium), the sodium salt form is frequently employed as

an analytical standard due to its distinct solubility profile and stoichiometric simplicity.[1]

This guide provides the definitive physicochemical data, molecular weight calculations, and LC-

MS/MS protocols required to integrate this standard into regulated bioanalytical workflows

(GLP/GCP).
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Parameter Specification

Compound Name Atorvastatin-d5 Sodium Salt

CAS Number 222412-87-5

Molecular Formula C₃₃H₂₉D₅FN₂NaO₅

Molecular Weight 585.65 g/mol

Chemical Name

Sodium (3R,5R)-7-[2-(4-fluorophenyl)-3-(phenyl-

d5)-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-

pyrrol-1-yl]-3,5-dihydroxyheptanoate

Isotopic Enrichment ≥ 99% Deuterium (d5)

Physicochemical Analysis & Molecular Weight
Understanding the exact mass contribution of the salt and isotope label is critical for the

preparation of accurate stock solutions.[1] Errors here propagate directly into calibration

curves.[1]

Molecular Weight Breakdown
The molecular weight of 585.65 is derived from the monosodium salt of the deuterated free

acid.[1]

Unlabeled Free Acid (C₃₃H₃₅FN₂O₅): ~558.64 Da

Deuterium Shift (+5 Da): Replacement of 5 Protons (¹H, 1.008) with 5 Deuteriums (²H,

2.014).[1]

Net Mass Increase:

[1]

d5-Free Acid MW: ~563.67 Da[1]

Sodium Salt Formation: Replacement of the carboxylic acid Proton (H⁺) with a Sodium ion

(Na⁺).[1]
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Net Mass Increase:

[1]

Final Calculation:

[1]

Salt Form Critical Distinction
Warning: Do not confuse this standard with Atorvastatin-d5 Calcium Salt (CAS 222412-82-0),

which is a hemicalcium complex (

).[1]

Sodium Salt MW: 585.65[1]

Calcium Salt MW: ~582.7 (per monomer unit) or ~1167.4 (dimer).

Impact: Using the wrong MW in calculations will result in a ~0.5% to 1.0% systematic error in

internal standard concentration, potentially affecting response factor consistency.[1]

Bioanalytical Application (LC-MS/MS)
In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Atorvastatin-d5 corrects

for matrix effects, ionization suppression, and extraction variability.

Mass Transitions (MRM)
In positive electrospray ionization (ESI+), the sodium salt dissociates in the acidic mobile

phase.[1] The species detected is the protonated free acid [M+H]⁺.[1]
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Analyte Precursor Ion (Q1) Product Ion (Q3) Mechanism

Atorvastatin

(Unlabeled)
559.3 440.3

Loss of

Phenylcarbamoyl

moiety (-119 Da)

Atorvastatin-d5 (Ring-

d5)
564.3 445.3

d5 label is retained on

the pyrrole core

Atorvastatin-d5

(Amide-d5)
564.3 440.3

d5 label is lost (Not

recommended)

Technical Note: The most common commercial labeling position is on the 3-phenyl ring

(attached to the pyrrole core). This position is metabolically stable and ensures the label is

retained in the primary fragment (m/z 445.3).[1] Always verify the label position on your

Certificate of Analysis (CoA).[1]

Experimental Workflow Diagram

Stock Prep
(MeOH, 1 mg/mL)

Working IS Soln
(50% MeOH, 100 ng/mL)

 Dilute Sample Spiking
(50 µL Plasma + 10 µL IS)

 Add IS Extraction
(PPT or LLE)

 Equilibrate LC-MS/MS Analysis
(ESI+ MRM 564->445)

 Inject

Click to download full resolution via product page

Figure 1: Standardized workflow for integrating Atorvastatin-d5 Sodium Salt into plasma

assays.

Experimental Protocol: Stock Solution Preparation
This protocol ensures accurate stoichiometry, correcting for the sodium salt form to yield a

concentration equivalent to the Free Acid if required.[1]

Preparation Logic
Most bioanalytical methods target the Free Acid concentration.[1] You must account for the salt

factor (
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) and purity (

).[1]

Salt Factor (

):

[1]

Purity (

): Chemical purity from CoA (e.g., 0.98 for 98%).

Step-by-Step Procedure
Weighing: Accurately weigh 1.00 mg of Atorvastatin-d5 Sodium Salt into a 1.5 mL amber

glass vial.

Solvent Choice: Dissolve in Methanol (MeOH).[1]

Why? Atorvastatin Sodium is highly soluble in MeOH.[1] Avoid 100% water as the free acid

may precipitate if the pH drops, and stability is lower in pure aqueous solution.[1]

Volume Calculation: To prepare a stock of 1.0 mg/mL (as Salt):

[1]

Storage: Store at -20°C. Stability is typically >12 months in MeOH at this temperature.[1]

Troubleshooting & Stability[1]
Lactone Conversion: Atorvastatin can cyclize to its lactone form under acidic conditions.[1]

Ensure stock solutions are neutral. Do not use acidic diluents (e.g., 0.1% Formic Acid) for

long-term storage of the stock.[1]

Isotopic Interference: Inject a "Zero" sample (Matrix + IS only) to check for interference at the

analyte transition (559.3 -> 440.3). The d5 label (+5 Da) usually provides sufficient resolution

to prevent "cross-talk" unless the concentration is extremely high.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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